2-benzamido-1-(3-phenylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid
Overview
Description
“2-benzamido-1-(3-phenylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid” is a complex chemical compound used in diverse scientific research applications. It is also known as “Methyl 2-benzamido-1-(3-phenylpropyl)-1H-benzo[d]imidazole-5-carboxylate” and has a molecular formula of C25H23N3O3 .
Molecular Structure Analysis
The molecular structure of this compound is quite complex, with a molecular weight of 413.5 g/mol . The IUPAC name for this compound is "methyl 2-benzamido-1-(3-phenylpropyl)benzimidazole-5-carboxylate" . The InChI and SMILES strings provide a textual representation of the compound’s structure .Physical And Chemical Properties Analysis
The compound has a molecular weight of 413.5 g/mol . It has 1 hydrogen bond donor count and 4 hydrogen bond acceptor count . The XLogP3-AA value is 4.7 .Scientific Research Applications
Functionalization Reactions in Organic Chemistry :
- The compound is used in functionalization reactions. For instance, 1H-pyrazole-3-carboxylic acid derivatives were converted via reactions with various aminophenol derivatives, leading to the formation of corresponding N-(hydroxyphenyl)-1H-pyrazole-3-carboxamides in good yields. This indicates the compound's utility in synthesizing new organic compounds with potential applications in materials science and pharmacology (Yıldırım & Kandemirli, 2006).
Antiallergic and Antimicrobial Activity :
- Derivatives of related compounds have been studied for their antiallergic activity. For example, certain benzopyrano[2,3-b]pyridine derivatives exhibited significant antiallergic activity, suggesting potential use in developing new treatments for allergic reactions (Nohara et al., 1985).
- Additionally, benzimidazole derivatives have shown potent activity against Candida species, indicating potential applications in the treatment of fungal infections (Göker et al., 2002).
Synthesis of New Chemical Compounds :
- The compound is instrumental in synthesizing new chemical entities. For example, reactions of 1H-pyrazole-3-carboxylic acid chloride with various hydroxylamines and carbazates yielded novel N-substituted-1H-pyrazole-3-carboxamides, showing its versatility in creating new molecules for various applications (Korkusuz & Yıldırım, 2010).
Development of Anticancer and Antitumor Agents :
- Some derivatives have been evaluated for their anticancer activities. For instance, novel hydroxamic acids bearing benzamidooxazole/thiazole showed good cytotoxicity against various cancer cell lines, indicating their potential as antitumor agents (Anh et al., 2020).
- Moreover, benzimidazole-2-carboxylic acids and its methyl esters were synthesized and examined for antiproliferative effects against breast cancer cell lines, underscoring their application in cancer therapeutics (Karthikeyan et al., 2017).
Safety and Hazards
Mechanism of Action
- This inhibition induces cellular senescence without apoptosis and inhibits cancer cell proliferation .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Action Environment
properties
IUPAC Name |
2-benzamido-1-(3-phenylpropyl)benzimidazole-5-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N3O3/c28-22(18-11-5-2-6-12-18)26-24-25-20-16-19(23(29)30)13-14-21(20)27(24)15-7-10-17-8-3-1-4-9-17/h1-6,8-9,11-14,16H,7,10,15H2,(H,29,30)(H,25,26,28) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPXMEOBILYVKBC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCCN2C3=C(C=C(C=C3)C(=O)O)N=C2NC(=O)C4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201153999 | |
Record name | 2-(Benzoylamino)-1-(3-phenylpropyl)-1H-benzimidazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201153999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
399.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1374601-41-8 | |
Record name | 2-(Benzoylamino)-1-(3-phenylpropyl)-1H-benzimidazole-5-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1374601-41-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Benzoylamino)-1-(3-phenylpropyl)-1H-benzimidazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201153999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1374601-41-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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